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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B033132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Buprofezin is a thiadiazine insect growth regulator that acts by inhibiting chitin synthesis,

primarily targeting homopteran pests. This technical guide provides a comprehensive overview

of the chemical and physical properties of Buprofezin, its mechanism of action, and detailed

experimental protocols for its analysis and evaluation. All quantitative data are presented in

structured tables for ease of comparison. Furthermore, key signaling pathways and

experimental workflows are visualized using Graphviz (DOT language) to provide a clear and

concise representation of complex biological and chemical processes.

Chemical Structure and Properties
Buprofezin, with the IUPAC name (2Z)-2-(tert-butylimino)-5-phenyl-3-(propan-2-yl)-1,3,5-

thiadiazinan-4-one, is a white to pale yellow crystalline solid.[1] X-ray analysis has confirmed

that Buprofezin exists exclusively as the Z-isomer in both solid and dissolved states.[2][3]

Table 1: Chemical Identifiers of Buprofezin
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Identifier Value

IUPAC Name
(2Z)-2-(tert-butylimino)-5-phenyl-3-(propan-2-

yl)-1,3,5-thiadiazinan-4-one[4]

CAS Number 69327-76-0[5][6][7]

Chemical Formula C₁₆H₂₃N₃OS[2][5][6][8]

Molecular Weight 305.44 g/mol [5][6][8]

InChI Key PRLVTUNWOQKEAI-VKAVYKQESA-N[5][6]

SMILES
CC(C)N1C(=NC(C)

(C)C)SCN(C1=O)c2ccccc2[5][6]

Table 2: Physicochemical Properties of Buprofezin

Property Value

Melting Point 104.5 - 106.1 °C[1][7]

Boiling Point 267.6 - 395 °C[1][9]

Vapor Pressure
1.25 x 10⁻³ Pa to 9.4 x 10⁻⁶ mm Hg (at 25 °C)

[1][7]

Solubility in Water 0.9 mg/L (at 20-25 °C)[1][10]

Solubility in Organic Solvents (at 25 °C)
Acetone: 240 g/L, Chloroform: 520 g/L, Ethanol:

80 g/L, Toluene: 320 g/L[11]

LogP (Octanol-Water Partition Coefficient) 4.3 - 4.93[1][10]

Henry's Law Constant 4.2 x 10⁻⁶ atm·m³/mol (at 25 °C)[1]

Mechanism of Action: Inhibition of Chitin Synthesis
Buprofezin's primary mode of action is the inhibition of chitin biosynthesis, a critical process for

the formation of the insect exoskeleton.[5][7] This disruption of the molting process is the

ultimate cause of insect mortality.[12] The mechanism is multifaceted and appears to involve

hormonal regulation.
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Buprofezin has been shown to inhibit the incorporation of N-acetyl-D-glucosamine into chitin.

[13] Furthermore, studies suggest that Buprofezin can inhibit the synthesis of prostaglandin E2.

The effects of Buprofezin can be counteracted by 20-hydroxyecdysone (20E), the insect

molting hormone, indicating an interference with the hormonal signaling cascade that regulates

molting.

Below is a diagram illustrating the proposed signaling pathway affected by Buprofezin.
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Proposed signaling pathway of Buprofezin's action.

Experimental Protocols
Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a general method for determining the purity of a Buprofezin technical

sample.
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Methodology:

Standard Preparation: Accurately weigh a known amount of certified Buprofezin reference

standard and dissolve it in HPLC-grade acetonitrile to prepare a stock solution. Prepare a

series of working standards by serial dilution.

Sample Preparation: Accurately weigh a sample of Buprofezin technical and dissolve it in

acetonitrile to a concentration within the range of the working standards.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and water (e.g., 75:25 v/v).[7]

Flow Rate: 1.0 mL/min.[7]

Injection Volume: 20 µL.

Detection: UV detector at 250 nm.[8]

Column Temperature: 30 °C.

Analysis: Inject the standard and sample solutions into the HPLC system.

Quantification: Compare the peak area of Buprofezin in the sample chromatogram with the

calibration curve generated from the working standards to determine the purity.

Insect Bioassay: Topical Application
This protocol is a generalized method for assessing the insecticidal activity of Buprofezin

against a target insect pest through topical application.

Methodology:

Insect Rearing: Rear a healthy, synchronized population of the target insect species under

controlled laboratory conditions (temperature, humidity, photoperiod).
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Solution Preparation: Prepare a stock solution of Buprofezin in a suitable solvent (e.g.,

acetone). Prepare a range of serial dilutions to be tested. A solvent-only control should also

be prepared.

Application:

Immobilize individual insects (e.g., by chilling or using a vacuum).

Using a micro-applicator, apply a precise volume (e.g., 1 µL) of the test solution to the

dorsal thorax of each insect.

Incubation: Place the treated insects in clean containers with a food source and maintain

them under the same rearing conditions.

Mortality Assessment: Record mortality at regular intervals (e.g., 24, 48, 72 hours) after

treatment. Insects that are unable to make a coordinated movement when prodded are

considered dead.

Data Analysis: Correct the mortality data for control mortality using Abbott's formula.

Calculate the LC₅₀ (lethal concentration for 50% of the population) using probit analysis.

In Vitro Chitin Synthase Inhibition Assay
This non-radioactive assay measures the inhibitory effect of Buprofezin on chitin synthase

activity.

Methodology:

Enzyme Preparation: Prepare a crude enzyme extract containing chitin synthase from a

suitable insect or fungal source.

Assay Plate Preparation:

Coat the wells of a 96-well microplate with Wheat Germ Agglutinin (WGA).

Reaction Mixture: In a separate plate, prepare the reaction mixture containing:

Chitin synthase enzyme preparation.
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Buprofezin at various concentrations (dissolved in a suitable solvent like DMSO).

Reaction buffer (e.g., Tris-HCl with MgCl₂).

Substrate: UDP-N-acetylglucosamine (UDP-GlcNAc).

Incubation: Incubate the reaction plate to allow the enzymatic reaction to proceed.

Chitin Capture: Transfer the reaction mixture to the WGA-coated plate and incubate to allow

the newly synthesized chitin to bind to the WGA.

Detection:

Wash the plate to remove unbound reagents.

Add a WGA-Horseradish Peroxidase (HRP) conjugate and incubate.

Wash the plate again and add a suitable HRP substrate (e.g., TMB).

Measurement: Measure the absorbance at the appropriate wavelength. A decrease in

absorbance indicates inhibition of chitin synthase activity.
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Workflow for an in vitro chitin synthase inhibition assay.
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Conclusion
Buprofezin remains a significant tool in integrated pest management programs due to its

specific mode of action and efficacy against key insect pests. A thorough understanding of its

chemical properties, mechanism of action, and appropriate analytical and bioassay

methodologies is crucial for its effective and safe use in research and agriculture. This guide

provides a foundational resource for professionals working with this important insect growth

regulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Buprofezin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033132#buprofezin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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